Cas no 2494-56-6 (Butyrylcholine iodide)

• Product Name: Butyrylcholine iodide
• CAS No: 2494-56-6
• Molecular Formula: C₉H₂₀INO₂
• Molecular Weight: 301.1651
• CID: 260671
• PubChem ID: 87563769

Butyrylcholine iodide Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-(1-oxobutoxy)-, iodide (1:1)
• Butyrylcholine Iodide
• 2-butanoyloxyethyl(trimethyl)azanium,iodide
• (2-Butyryloxy-aethyl)-trimethyl-ammonium,Jodid
• (2-butyryloxy-ethyl)-trimethyl-ammonium,iodide
• (2-Hydroxyethyl)trimethylammonium iodide butyrate
• AMMONIUM,(2-BUTYRYLOXYETHYL)TRIMETHYL-,IODIDE
• Butyrocholine iodide
• Butyrylcholin
• Butyrylcholiniodid
• Choline,butyrate
• Choline,iodide,butyrate
• EINECS 219-666-0
• N,N,N-trimethyl-2-(1-oxobutoxy)-ethanaminium
• Choline, iodide, butyrate
• 2-Butyryloxyethyltrimethylammonium iodide
• Ethanaminium, n,n,n-trimethyl-2-(1-oxobutoxy)-, iodide
• AMMONIUM, (2-BUTYRYLOXYETHYL)TRIMETHYL-, IODIDE
• Choline, butyrate
• Ethanaminium, N,N,N-trimethyl-2-(1-oxobutoxy)-, iodide (1:1)
• Butyrylcholineiodide
• n-butyrylcholine iodide
• NSC97539
• SCHEMBL1157377
• CHEMBL147380
• AMY27058
• A877762
• NSC-97539
• MFCD00038730
• 2494-56-6
• 2-(butyryloxy)-N,N,N-trimethylethanaminium iodide
• NSC 97539
• UNII-KX2MFG93T5
• DTXSID60883856
• Ethanaminium,N,N-trimethyl-2-(1-oxobutoxy)-, iodide
• NS00045199
• KX2MFG93T5
• WLN: 3VO2K1&1&1 &I
• D88683
• BS-43956
• B-9575
• FT-0634328
• SR-01000003028-2
• HY-W009236
• CS-W009952
• B0772
• 2-butanoyloxyethyl(trimethyl)azanium;iodide
• AKOS015833237
• SR-01000003028
• DB-046587
• GALNBQVDMJRFGJ-UHFFFAOYSA-M

• MDL： MFCD00038730
• InChIKey： GALNBQVDMJRFGJ-UHFFFAOYSA-M
• Inchi： 1S/C9H20NO2.HI/c1-5-6-9(11)12-8-7-10(2,3)4;/h5-8H2,1-4H3;1H/q+1;/p-1
• SMILES： [I-].O(C(C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 301.05400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 301.054
• Heavy Atom Count: 13
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: -1.96010
• PSA: 26.30000
• Water Partition Coefficient: almost transparency
• Boiling Point: °Cat760mmHg
• Melting Point: 85-89 °C
• Flash Point: °C
• Color/Form: Cream yellow crystalline powder
• Solubility: Easy to absorb moisture

Butyrylcholine iodide Security Information

• Symbol:
• RTECS：BP0475000
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• FLUKA BRAND F CODES：3-8-10-23

Butyrylcholine iodide Customs Data

• HS CODE：2923900090
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%